Cas no 1159820-59-3 (2-bromo-4-cyclobutyl-1,3-thiazole)

• Product Name: 2-bromo-4-cyclobutyl-1,3-thiazole
• CAS No: 1159820-59-3
• MF: C₇H₈BrNS
• MW: 218.114119529724
• MDL: MFCD12033483
• CID: 5613317
• PubChem ID: 45788773
• Update Time: 2025-05-22

2-bromo-4-cyclobutyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS015943294
• 2-BROMO-4-CYCLOBUTYLTHIAZOLE
• AT28356
• 2-bromo-4-cyclobutyl-1,3-thiazole
• DTXSID201309207
• 1159820-59-3
• EN300-3277155
• 2-Bromo-4-(cyclobutyl)thiazole
• Thiazole, 2-bromo-4-cyclobutyl-

• MDL： MFCD12033483
• Inchi： 1S/C7H8BrNS/c8-7-9-6(4-10-7)5-2-1-3-5/h4-5H,1-3H2
• InChI Key： HZLZIOSFAYISDN-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1CCC1

Computed Properties

• Exact Mass: 216.95608g/mol
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±9.0 °C(Predicted)
• pka: 1.21±0.10(Predicted)

Additional information on 2-bromo-4-cyclobutyl-1,3-thiazole

2-Bromo-4-Cyclobutyl-1,3-Thiazole: A Comprehensive Overview

The compound CAS No. 1159820-59-3, also known as 2-bromo-4-cyclobutyl-1,3-thiazole, is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential in various chemical reactions. The molecule consists of a thiazole ring system, which is a five-membered ring containing sulfur and nitrogen atoms, substituted with a bromine atom at the 2-position and a cyclobutyl group at the 4-position. These substituents contribute to its reactivity and stability, making it a valuable building block in modern organic chemistry.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material synthesis. The presence of the bromine atom in 2-bromo-4-cyclobutyl-1,3-thiazole introduces electrophilic character to the molecule, enabling it to participate in nucleophilic substitution reactions. This property is particularly useful in the synthesis of bioactive compounds and advanced materials. For instance, researchers have explored the use of this compound as an intermediate in the construction of complex heterocycles, which are essential components of pharmaceutical agents.

The cyclobutyl group attached to the thiazole ring adds mechanical stability to the molecule due to its strained structure. This feature makes 2-bromo-4-cyclobutyl-1,3-thiazole an attractive candidate for applications in polymer chemistry and nanotechnology. Recent advancements in click chemistry have further expanded its utility, as the bromine substituent can be readily replaced with other functional groups using catalytic methods. This versatility has positioned the compound as a key intermediate in the development of novel materials with tailored properties.

In terms of synthesis, 2-bromo-4-cyclobutyl-1,3-thiazole can be prepared through various routes, including cyclization reactions and substitution chemistry. One common method involves the reaction of an appropriate thioamide with a nitrile derivative under acidic conditions, followed by bromination to introduce the electrophilic bromine atom. The cyclobutyl group can be introduced via alkylation or coupling reactions, depending on the desired regiochemistry and stereochemistry.

The applications of CAS No. 1159820-59-3 extend beyond traditional organic synthesis into areas such as catalysis and green chemistry. For example, researchers have investigated its use as a ligand in transition metal-catalyzed reactions, where its sulfur and nitrogen atoms provide coordination sites for metal centers. This capability enhances the efficiency of catalytic processes, making it a valuable tool in sustainable chemical manufacturing.

In conclusion, 2-bromo-4-cyclobutyl-1,3-thiazole represents a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as an important building block in contemporary organic chemistry. As research continues to uncover new synthetic pathways and applications for this compound, its role in advancing science and technology is expected to grow significantly.